Cas no 2228219-71-2 (3-amino-5-(4-bromophenyl)pentanoic acid)

• Product Name: 3-amino-5-(4-bromophenyl)pentanoic acid
• CAS No: 2228219-71-2
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 5810535
• PubChem ID: 165704943
• Update Time: 2025-05-28

3-amino-5-(4-bromophenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(4-bromophenyl)pentanoic acid
• EN300-1934888
• 2228219-71-2

• Inchi： 1S/C11H14BrNO2/c12-9-4-1-8(2-5-9)3-6-10(13)7-11(14)15/h1-2,4-5,10H,3,6-7,13H2,(H,14,15)
• InChI Key： HKIFQFZXRQXVOK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CCC(CC(=O)O)N

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-5-(4-bromophenyl)pentanoic acid

Recent Advances in the Study of 3-amino-5-(4-bromophenyl)pentanoic acid (CAS: 2228219-71-2) in Chemical Biology and Pharmaceutical Research

3-amino-5-(4-bromophenyl)pentanoic acid (CAS: 2228219-71-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a lead compound for drug development. The presence of both an amino group and a bromophenyl moiety in its structure makes it a versatile candidate for further chemical modifications and biological evaluations.

One of the key areas of research involving 3-amino-5-(4-bromophenyl)pentanoic acid is its role as a building block for the synthesis of more complex molecules. Recent publications have highlighted its utility in the development of novel peptidomimetics and small-molecule inhibitors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its incorporation into peptide analogs that exhibit enhanced binding affinity for specific protein targets. The bromophenyl group, in particular, has been shown to contribute to improved hydrophobic interactions, which are critical for target engagement.

In addition to its synthetic applications, 3-amino-5-(4-bromophenyl)pentanoic acid has been investigated for its biological activity. Preliminary in vitro studies have revealed its potential as an inhibitor of certain enzymes involved in inflammatory pathways. Researchers have reported that this compound can modulate the activity of key enzymes such as cyclooxygenase-2 (COX-2), suggesting its possible use in the development of anti-inflammatory agents. Further mechanistic studies are underway to elucidate the precise molecular interactions responsible for this activity.

The pharmacokinetic properties of 3-amino-5-(4-bromophenyl)pentanoic acid have also been a subject of recent investigation. A study conducted by a team at the University of Cambridge evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. The results indicated favorable bioavailability and metabolic stability, which are essential characteristics for a potential drug candidate. These findings have spurred further interest in optimizing the compound's structure to enhance its therapeutic efficacy and reduce potential side effects.

Another promising avenue of research involves the use of 3-amino-5-(4-bromophenyl)pentanoic acid in targeted drug delivery systems. Its chemical structure allows for conjugation with various drug carriers, such as nanoparticles and liposomes, to improve the specificity and efficiency of drug delivery. Recent work published in Advanced Drug Delivery Reviews has demonstrated its successful incorporation into nanocarriers designed for the targeted treatment of cancer cells. The bromophenyl group, in particular, has been utilized to facilitate interactions with specific cell-surface receptors, enhancing the selectivity of the delivery system.

Despite these advancements, challenges remain in the development of 3-amino-5-(4-bromophenyl)pentanoic acid as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and unlocking the full potential of this compound. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic applications.

In conclusion, 3-amino-5-(4-bromophenyl)pentanoic acid (CAS: 2228219-71-2) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity and favorable pharmacokinetic properties, make it a valuable subject for further investigation. As research progresses, this compound may pave the way for the development of novel therapeutics with improved efficacy and specificity. The scientific community eagerly anticipates the results of ongoing and future studies to fully realize its potential.